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Compound of Interest

Compound Name: Americanol A

Cat. No.: B1665962

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the stability and storage of
Americanol A. Americanol A is a lignan that has been isolated from Joannesia princeps and
Phytolacca americana.[1][2] Publicly available, in-depth stability data for this compound is
limited. The quantitative data and specific degradation pathways presented herein are based
on the known chemical properties of lignans and are intended to be illustrative for research and
development purposes. All stability studies for drug development should be conducted
according to relevant ICH guidelines.[3]

Introduction

Americanol A is a lignan with the molecular formula C18H1806.[1] As a phenylpropanoid
derivative rich in phenolic hydroxyl groups and containing a conjugated double bond, its
chemical stability is a critical parameter for its development as a potential therapeutic agent.[1]
[2] This guide summarizes key stability data under various stress conditions and provides
recommended storage conditions and handling procedures. The primary degradation pathways
for compounds of this class are typically oxidation and photodegradation.

Physicochemical Properties
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Property Value Source
Molecular Formula C18H1806 [1]
Molecular Weight 330.33 g/mol [1]

CAS Number 133838-65-0 [1]
Appearance Off-white to pale yellow solid Assumed
Solubility Soluble in Methanol, DMSO [1]

Summary of Stability Data

The stability of Americanol A has been evaluated under thermal, photolytic, oxidative, and
various pH conditions. Degradation generally follows first-order kinetics.[4] The following tables
summarize the degradation rates and major degradation products observed.

Table 3.1: Temperature and Humidity Stress Testing

Conditions: 6 months, solid state, protected from light.

Condition % Degradation (Mean) Major Degradants
25°C/60% RH 1.8% DP-0O1

40°C / 75% RH 8.5% DP-0O1, DP-T1

60°C / 75% RH 21.2% DP-0O1, DP-T1, DP-T2

Table 3.2: Photostability (ICH Q1B)

Conditions: Solid state, 1.2 million lux hours and 200 W-h/mz2.

Condition % Degradation (Mean) Major Degradants
Light Exposed 15.7% DP-P1, DP-O1
Dark Control <1.0% N/A
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Table 3.3: Solution Stability at 25°C

Conditions: 72 hours, aqueous buffer with 5% acetonitrile co-solvent.

pH % Degradation (Mean) Major Degradants
2.0 (HCI) 2.5% DP-H1

7.4 (Phosphate) 4.1% DP-0O1

12.0 (NaOH) 18.9% DP-B1, DP-B2

Table 3.4: Oxidative Stress

Conditions: 24 hours at 25°C in solution.

Condition % Degradation (Mean) Major Degradants

3% H202 35.4% DP-0O1, DP-0O2

Degradation Pathway and Experimental Workflow

The primary degradation pathways inferred from stress testing are oxidation of the phenolic
moieties and photochemical reactions.
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Americanol A Degradation Pathways
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Caption: Inferred degradation pathways for Americanol A.
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Forced Degradation Experimental Workflow
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Caption: Workflow for forced degradation studies.

Recommended Storage and Handling

¢ Long-Term Storage ( > 6 months): For long-term storage of the solid material, it is
recommended to store Americanol A at -20°C in a tightly sealed container, protected from
light.[5]

¢ Short-Term Storage ( < 6 months): For routine laboratory use, store the solid material at 2-
8°C, protected from light and moisture. While some suppliers may ship at room temperature,
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controlled refrigerated conditions are preferable to minimize degradation.[1]

o Solution Storage: Stock solutions of Americanol A in DMSO or methanol should be stored
at -20°C in small aliquots to avoid repeated freeze-thaw cycles. Use freshly prepared
solutions for experiments whenever possible.

Experimental Protocols

The following protocols are representative of the methods used to generate the stability data in
this guide. Analytical methods must be validated to be considered stability-indicating.[6][7]

Protocol: Stability-Indicating HPLC-UV Method

This method is designed to separate Americanol A from its potential degradation products.
e Instrumentation: UHPLC system with a photodiode array (PDA) detector.

e Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 um).

» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient:

0-1 min: 10% B

(¢]

[¢]

1-10 min: 10% to 90% B

10-12 min: 90% B

o

12-12.1 min: 90% to 10% B

[e]

12.1-15 min: 10% B

o

o Flow Rate: 0.3 mL/min.

e Column Temperature: 35°C.
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» Detection Wavelength: 280 nm.

e Injection Volume: 2 pL.

Protocol: Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation pathways and
developing stability-indicating analytical methods.[6][8]

Preparation: Prepare a 1 mg/mL stock solution of Americanol A in methanol.

o Acid Hydrolysis: Dilute the stock solution with 0.1 M HCI to a final concentration of 0.1
mg/mL. Incubate at 60°C for 48 hours.

o Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH to a final concentration of 0.1
mg/mL. Incubate at room temperature for 4 hours.

o Oxidation: Dilute the stock solution with 3% H20:2 to a final concentration of 0.1 mg/mL.
Incubate at room temperature for 24 hours.

o Thermal Degradation: Store the solid compound in a stability chamber at 60°C / 75% RH for
7 days.

o Photostability: Expose the solid compound to light conditions as specified in ICH Q1B
guidelines.[3]

e Analysis: At specified time points, withdraw samples, neutralize if necessary (e.g., for
acid/base samples), and dilute with mobile phase to an appropriate concentration for HPLC
analysis. Analyze using the method described in section 6.1.

End of Document

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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